![molecular formula C16H24N2O2 B4558111 N-(3-methoxypropyl)-4-(1-piperidinyl)benzamide](/img/structure/B4558111.png)
N-(3-methoxypropyl)-4-(1-piperidinyl)benzamide
Overview
Description
N-(3-methoxypropyl)-4-(1-piperidinyl)benzamide is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 276.183778013 g/mol and the complexity rating of the compound is 282. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sigma Receptor Scintigraphy in Breast Cancer Diagnosis N-(3-methoxypropyl)-4-(1-piperidinyl)benzamide and its derivatives have shown potential in sigma receptor scintigraphy for diagnosing primary breast cancer. These compounds preferentially bind to sigma receptors overexpressed in breast cancer cells. In a clinical study, a related compound demonstrated the ability to visualize primary breast tumors in vivo, suggesting its use as a noninvasive tool for assessing tumor proliferation (Caveliers et al., 2002).
Neuroleptic Activity of Benzamides Benzamides derived from this compound have been studied for their neuroleptic activity. Structural modifications have led to compounds with enhanced activity against apomorphine-induced stereotyped behavior in rats, indicating potential use in psychosis treatment due to their potent drug profiles with few side effects (Iwanami Sumio et al., 1981).
Serotonin 4 Receptor Agonist for Gastrointestinal Motility Research on benzamide derivatives, including compounds structurally related to this compound, has identified potent serotonin 4 (5-HT4) receptor agonists. These agonists demonstrate significant potential for enhancing gastrointestinal motility, with improved pharmacological profiles and oral bioavailability compared to earlier compounds, offering new therapeutic options for gastrointestinal disorders (Sonda et al., 2003).
Inhibitors of Poly(ADP-ribose) Synthetase Compounds structurally related to this compound have been identified as potent inhibitors of poly(ADP-ribose) synthetase, an enzyme involved in DNA repair processes. These inhibitors, particularly those with substitutions at the 3-position of the benzamide ring, have shown competitive inhibition, presenting a new avenue for research in cancer therapy and neurodegeneration (Purnell & Whish, 1980).
Anti-acetylcholinesterase Activity for Dementia Treatment 1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, related to this compound, have been synthesized and evaluated for their anti-acetylcholinesterase activity. These compounds have shown potent inhibitory effects, suggesting potential for the development of new treatments for dementia and Alzheimer's disease, by increasing acetylcholine levels in the brain (Sugimoto et al., 1990).
Properties
IUPAC Name |
N-(3-methoxypropyl)-4-piperidin-1-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-20-13-5-10-17-16(19)14-6-8-15(9-7-14)18-11-3-2-4-12-18/h6-9H,2-5,10-13H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKDJTHNJGYHZQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)C1=CC=C(C=C1)N2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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